Cas no 1806791-15-0 (2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806791-15-0
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4810602
• Update Time: 2025-11-01

2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-4-2-3(6(9)10)5(7(14)15-4)8(11,12)13/h2,6H,1H3,(H2,14,15)
• InChI Key： NKNAWPKVRFEPKT-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806791-15-0)

2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine, with the CAS number 1806791-15-0, is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound is characterized by its pyridine core, which is substituted with an amino group, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and biological activities.

The pyridine core of 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is a six-membered heterocyclic aromatic ring containing one nitrogen atom. Pyridine derivatives are well-known for their wide range of biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the amino group enhances the compound's basicity and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group introduces fluorine atoms, which can significantly affect the compound's metabolic stability and lipophilicity. The methoxy group adds an electron-donating effect, while the trifluoromethyl group imparts additional lipophilicity and metabolic stability.

Recent research has focused on the potential of 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine as a lead compound for the development of novel pharmaceuticals and agrochemicals. Studies have shown that this compound exhibits potent antifungal activity against various plant pathogens, making it a promising candidate for fungicides. For example, a study published in the Journal of Agricultural and Food Chemistry reported that 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine demonstrated significant efficacy against Fusarium oxysporum, a common fungal pathogen affecting crops.

In the field of medicinal chemistry, 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine has been investigated for its potential as an anticancer agent. Research published in the European Journal of Medicinal Chemistry highlighted its ability to inhibit the growth of human cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique structure allows it to interact with specific cellular targets, such as kinases and other enzymes involved in cancer cell proliferation.

The synthesis of 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine involves several steps, including the formation of the pyridine ring and the introduction of the functional groups. One common synthetic route involves the condensation of 2-amino-5-trifluoromethylpyridine with difluoroacetyl chloride followed by methylation. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial applications.

The physicochemical properties of 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Its lipophilicity, as indicated by its logP value, is approximately 2.5, which suggests good membrane permeability and potential for cellular uptake.

In terms of safety and environmental impact, 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine is generally considered safe when handled under appropriate conditions. However, like many chemical compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling, and waste disposal should follow local regulations to minimize environmental impact.

The future prospects for 2-Amino-4-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine are promising. Ongoing research aims to optimize its structure for enhanced biological activity and reduced toxicity. Additionally, efforts are being made to develop more efficient synthetic routes to improve its availability for large-scale applications. As new findings continue to emerge, this compound is expected to play an increasingly important role in both pharmaceutical and agrochemical industries.